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Compound of Interest

Compound Name: JR-AB2-011

cat. No.: B10825248

For Researchers, Scientists, and Drug Development Professionals

Introduction

JR-AB2-011 is a selective inhibitor of the mechanistic target of rapamycin complex 2
(mTORC2).[1][2][3][4][5] It functions by specifically blocking the interaction between the
regulatory subunit Rictor and mTOR, thereby inhibiting mTORC2 activity.[1][2][6][7] With an
IC50 value of 0.36 uM, JR-AB2-011 is a potent tool for studying mTORC2-mediated signaling
pathways and has demonstrated anti-tumor properties in glioblastoma.[1][2][3][6] This
document provides detailed protocols for the proper dissolution and storage of JR-AB2-011 to
ensure its stability and efficacy in research applications.

Chemical Properties
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Property Value Source
CAS Number 2411853-34-2 [1][2]
Molecular Formula C17H14CI2FN30S [2][5]
Molecular Weight 398.28 g/mol [51[8]

Mechanism of Action

Selective mTORC2 inhibitor;
blocks Rictor-rmTOR

association.[1][6]

[1](6]

IC50

0.36 pM for mTORC2

[1](2][3]

Ki

0.19 pM for Rictor-mTOR
association

[11(21[5]

Solubility

JR-AB2-011 is soluble in dimethyl sulfoxide (DMSQO) and ethanol, but insoluble in water.[8] For
optimal results, it is highly recommended to use freshly opened, anhydrous DMSO, as the

compound's solubility can be significantly impacted by moisture.[1][8]

Solvent Solubility Notes
[1][5][9] Ultrasonic agitation is
DMSO > 62.5 mg/mL (156.92 mM) recommended to aid
dissolution.[1][3][5]
Ethanol 3 mg/mL [8]
Water Insoluble [819]

In vivo Formulation

A suggested formulation is
10% DMSO, 40% PEG300,

5% Tween 80, and 45% Saline

for a final concentration of 2
mg/mL. Sonication is

recommended.

[3]4]
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Experimental Protocols
Preparation of Stock Solutions

Materials:

JR-AB2-011 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored polypropylene or glass vials
Calibrated micropipettes

Vortex mixer

Ultrasonic bath

Protocol:

Acclimatization: Before opening, allow the vial of JR-AB2-011 powder to equilibrate to room
temperature for at least 20 minutes. This prevents condensation of atmospheric moisture,
which can affect the compound's stability and solubility.

Solvent Addition: Using a calibrated micropipette, add the required volume of anhydrous
DMSO to the vial containing the JR-AB2-011 powder to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO based
on the mass of the compound).

Dissolution:
o Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution.

o For complete dissolution, place the vial in an ultrasonic bath for 10-15 minutes.[1][3][5]
Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
crucial to aliquot the stock solution into smaller, single-use volumes in sterile, amber-colored
vials.[8][9]
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» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage of JR-AB2-011

Proper storage is critical to maintain the integrity of JR-AB2-011.

Storage ]
Form Duration Notes
Temperature

[3][8] Store protected

Solid Powder -20°C 3 years )
from light.[1][9]

4°C [11(51(€]

(11318l

-80°C 6 months to 1 year Recommended for

Stock Solution in

DMSO
long-term storage.

[1][8] Suitable for

short-term storage.

-20°C 1 month

Important Considerations:
 Light Sensitivity: Protect both the solid compound and its solutions from light.[1][9]

e Hygroscopic Nature: JR-AB2-011 is hygroscopic. Store in a desiccator and handle in a low-
humidity environment whenever possible.

o Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of the stock solution as this can lead
to degradation.[8][9]

Visualizations
Signaling Pathway of JR-AB2-011
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Caption: Mechanism of JR-AB2-011 action on the mTORC2 signaling pathway.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for the preparation and storage of JR-AB2-011 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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